Cas no 61656-00-6 (1,2,4-Triazin-3(2H)-one, 5,6-bis(4-fluorophenyl)-)

1,2,4-Triazin-3(2H)-one, 5,6-bis(4-fluorophenyl)- structure
61656-00-6 structure
Product Name:1,2,4-Triazin-3(2H)-one, 5,6-bis(4-fluorophenyl)-
CAS No:61656-00-6
MF:C15H9F2N3O
MW:285.248269796371
CID:471187
PubChem ID:13041425
Update Time:2025-04-19

1,2,4-Triazin-3(2H)-one, 5,6-bis(4-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,2,4-Triazin-3(2H)-one, 5,6-bis(4-fluorophenyl)-
    • 5,6-bis(4-fluorophenyl)-2H-1,2,4-triazin-3-one
    • 61656-00-6
    • 5,6-bis(4-fluorophenyl)-1,2,4-triazin-3(2h)-one
    • SCHEMBL11864794
    • SCHEMBL2498676
    • DTXSID70516082
    • Inchi: 1S/C15H9F2N3O/c16-11-5-1-9(2-6-11)13-14(19-20-15(21)18-13)10-3-7-12(17)8-4-10/h1-8H,(H,18,20,21)
    • InChI Key: HENVQDVZIRVDHW-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)C1C(C2C=CC(=CC=2)F)=NC(NN=1)=O

Computed Properties

  • Exact Mass: 285.07147
  • Monoisotopic Mass: 285.07136824g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 462
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 53.8Ų

Experimental Properties

  • PSA: 53.82
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